Cas no 54024-21-4 (13b-Ethyl-11-methylenegon-4-en-17-one)

• Product Name: 13b-Ethyl-11-methylenegon-4-en-17-one
• CAS No: 54024-21-4
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• MDL: MFCD08458336
• CID: 56516
• PubChem ID: 46863903
• Update Time: 2025-04-18

13b-Ethyl-11-methylenegon-4-en-17-one Chemical and Physical Properties

Names and Identifiers

• (8S,9S,10R,14S)-13-Ethyl-11-methylene-2,3,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17(6H)-one
• 13β-Ethyl-11-methylenegon-4-en-17-one
• 13B-ETHYL-11-METHYLENEGON-4-EN-17-ONE
• 11-methylene-18a-homo-estr-4-en-17-one
• 13Beta-Ethyl-11-methylenegon-4-en-17-one
• 13-Ethyl-11-methylene-gon-4-en-17-one
• 13-ethyl-11-methylenegona-4-en-17-one
• 13-ethyl-11-methylengon-4-ene
• 18-methyl-11-methylene-4-estren-17-one
• Desogestrel EP IMpurity C
• Desogestrel InterMediates
• RL04001
• LS40330
• AX8232930
• (8S,9S,10R,14S)-13-Ethyl-11-methylidene-1,2,3,6,7,8,9,10,12,14,15,16-dodecahydrocyclopenta[a]phenant
• 13-Ethyl-11-methylenegon-4-en-17-one
• 13 -Ethyl-11-methylenegon-4-en-17-one
• (8S,9S,10R,14S)-13-Ethyl-11-methylidene-1,2,3,6,7,8,9,10,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• CS-0152475
• EX-A3556
• DS-3701
• 54024-21-4
• AKOS015896660
• (3aS,3bS,9aR,9bS)-11a-ethyl-10-methylidene-2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,11H-cyclopenta[a]phenanthren-1-one
• 13b-Ethyl-11-methylenegon-4-en-17-one

• MDL： MFCD08458336
• Inchi： 1S/C20H28O/c1-3-20-12-13(2)19-15-7-5-4-6-14(15)8-9-16(19)17(20)10-11-18(20)21/h6,15-17,19H,2-5,7-12H2,1H3/t15-,16-,17-,19+,20?/m0/s1
• InChI Key： KVNYZZFGXXHVMG-XFAGIWRCSA-N
• SMILES： O=C1CC[C@@H]2C1(CC)CC(=C)[C@@H]1[C@H]3CCCC=C3CC[C@@H]21

Computed Properties

• Exact Mass: 284.21400
• Monoisotopic Mass: 284.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.051
• Melting Point: 99-1010C
• Boiling Point: 412.533 °C at 760 mmHg
• Flash Point: 177.856 °C
• Refractive Index: 1.547
• PSA: 17.07000
• LogP: 5.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids